Cas no 162100-50-7 (1H-Indole,6-fluoro-2,3-dihydro-5-methyl-)

1H-Indole,6-fluoro-2,3-dihydro-5-methyl- structure
162100-50-7 structure
Product Name:1H-Indole,6-fluoro-2,3-dihydro-5-methyl-
CAS No:162100-50-7
MF:C9H10FN
MW:151.180805683136
CID:109901
PubChem ID:18940912
Update Time:2025-04-18

1H-Indole,6-fluoro-2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,6-fluoro-2,3-dihydro-5-methyl-
    • 1H-Indole,6-fluoro-2,3-dihydro-5-methyl-(9CI)
    • AKOS024049712
    • 6-fluoro-5-methyl-2,3-dihydro-1H-indole
    • SCHEMBL8527251
    • EN300-372912
    • 6-Fluoro-5-methylindoline
    • 1H-Indole, 6-fluoro-2,3-dihydro-5-methyl-
    • 162100-50-7
    • Inchi: 1S/C9H10FN/c1-6-4-7-2-3-11-9(7)5-8(6)10/h4-5,11H,2-3H2,1H3
    • InChI Key: ILHXQOBTUCVYPL-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC2=C(C=1)NCC2

Computed Properties

  • Exact Mass: 151.0798
  • Monoisotopic Mass: 151.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 12.03

1H-Indole,6-fluoro-2,3-dihydro-5-methyl- Pricemore >>

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